4-(3,4-Difluorobenzyloxy)phenol

• Molecular Formula: C13H10F2O2
• Molecular Weight: 236.21 g/mol
• IUPAC Name: 4-[(3,4-difluorophenyl)methoxy]phenol
• InChI: InChI=1S/C13H10F2O2/c14-12-6-1-9(7-13(12)15)8-17-11-4-2-10(16)3-5-11/h1-7,16H,8H2
• InChI Key: WAQCKUKPMPBZSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OCC2=CC(=C(C=C2)F)F

Description

4-(3,4-Difluorobenzyloxy)phenol is a useful research compound. Its molecular formula is C13H10F2O2 and its molecular weight is 236.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(3,4-difluorobenzyloxy)phenyl acetate (6.77 g, 24.4 mmol) in methanol (100 ml) was added potassium carbonate (3.36 g, 24.3 mmol), followed by reflux for 3 hours. After allowing to stand overnight, the reaction solution was poured into water, made acidic with hydrochloric acid and extracted with chloroform. The solvent was evaporated under reduced pressure to give the title compound (5.68 g), which was used for the following reaction without purification.